Cas no 54450-14-5 (3-Methoxythiophene-2-carbonyl chloride)

• Product Name: 3-Methoxythiophene-2-carbonyl chloride
• CAS No: 54450-14-5
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• MDL: MFCD24051494
• CID: 354549
• PubChem ID: 12336555
• Update Time: 2025-06-08

3-Methoxythiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonyl chloride, 3-methoxy-
• 3-methoxythiophene-2-carbonyl chloride
• SCHEMBL2937630
• 3-methoxythiophene-2-carbonylchloride
• AKOS019691490
• DTXSID10491445
• 54450-14-5
• EN300-185767
• 3-Methoxythiophene-2-carbonyl chloride

• MDL： MFCD24051494
• Inchi： 1S/C6H5ClO2S/c1-9-4-2-3-10-5(4)6(7)8/h2-3H,1H3
• InChI Key： FKJRKDQMPJJVGC-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CS1)OC)=O

Computed Properties

• Exact Mass: 175.96995
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 271.7±20.0 °C at 760 mmHg
• Flash Point: 247.2±25.9 °C
• PSA: 26.3

3-Methoxythiophene-2-carbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3-Methoxythiophene-2-carbonyl chloride

3-Methoxythiophene-2-Carbonyl Chloride: A Comprehensive Overview of Its Chemistry, Applications, and Emerging Research

Among the diverse array of organic compounds studied in modern chemistry, 3-Methoxythiophene-2-carbonyl chloride (CAS No. 54450-14-5) stands out as a versatile molecule with significant implications in pharmaceuticals, materials science, and synthetic chemistry. This compound, characterized by its thiophene ring substituted with a methoxy group at position 3 and a carbonyl chloride moiety at position 2, exhibits unique reactivity due to the electronic properties of its heterocyclic framework and electrophilic acylating group.

The core structure of 3-methoxythiophene forms the basis for its chemical behavior. The thiophene ring’s aromaticity stabilizes electron-donating substituents like the methoxy group (–OCH₃), while the electrophilic carbonyl chloride (–COCl) group enables efficient nucleophilic acylation reactions under controlled conditions. Recent advancements in computational chemistry have elucidated how this molecular architecture facilitates selective functionalization pathways critical for drug design and polymer synthesis.

In pharmaceutical research, 3-methoxythiophene derivatives have gained attention for their potential in targeting protein kinases and G-protein coupled receptors (GPCRs). A 2023 study published in Nature Communications demonstrated that analogs of this compound can modulate signaling pathways associated with neurodegenerative diseases by selectively inhibiting tau protein phosphorylation without off-target effects observed in traditional kinase inhibitors. The carbonyl chloride functional group plays a pivotal role here, enabling covalent attachment to cysteine residues on target enzymes—a strategy increasingly adopted to enhance drug specificity.

The synthesis of CAS No. 54450-14-5 has evolved significantly over the past decade. Traditional methods involving Friedel-Crafts acylation often required harsh conditions and produced byproducts due to thiophene’s electron-rich nature. However, recent reports highlight solvent-free microwave-assisted protocols that achieve yields exceeding 90% through precise temperature control during the acylation step with thionyl chloride. Such advancements align with green chemistry principles by minimizing waste generation while maintaining product purity.

In materials engineering, this compound serves as a key intermediate for synthesizing conjugated polymers used in organic photovoltaics (OPVs). A groundbreaking 2024 paper in Advanced Materials showcased how incorporating methoxy-substituted thiophene units into polymer backbones improves charge carrier mobility by reducing interchain stacking defects—a critical challenge in achieving high-efficiency solar cells. The electrophilicity of the carbonyl chloride group facilitates controlled copolymerization with donor molecules like benzodithiophene under mild conditions.

Cutting-edge research is now exploring this compound’s role in click chemistry applications. Researchers at MIT recently demonstrated its utility as an acylating agent in strain-promoted azide–alkyne cycloadditions (SPAAC), enabling site-specific protein labeling under physiological conditions without compromising biological activity. This opens new avenues for studying enzyme dynamics and drug delivery mechanisms using bioorthogonal chemistry principles.

Safety considerations remain paramount during handling due to the compound��s reactive nature. While not classified as a regulated substance under current international guidelines, standard precautions include maintaining nitrogen-purged environments during storage and using protective equipment when synthesizing or purifying this material to avoid exposure to airborne particles or vapors.

The multifaceted potential of 3-Methoxythiophene-2-carbonyl chloride underscores its position at the intersection of synthetic innovation and applied science. Ongoing investigations into its use as a building block for CRISPR-based gene editing scaffolds—reported in preliminary 2024 preprints—hint at future breakthroughs where this compound could mediate precise DNA targeting via covalent modifications on guide RNA molecules.

As interdisciplinary collaborations between chemists and bioengineers intensify, compounds like CAS No. 54450-14-5 are expected to drive transformative advancements across sectors from personalized medicine to next-generation electronics. Their continued exploration promises not only technical progress but also deeper insights into fundamental reaction mechanisms governing heterocyclic chemistry.